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Compound of Interest

Compound Name: Sodium bitartrate monohydrate

Cat. No.: B1358471

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing sodium bitartrate
monohydrate as a primary standard for the standardization of basic solutions, such as sodium
hydroxide (NaOH), in titration applications.

Introduction

Sodium bitartrate monohydrate (NaHC4H4Os-H20) is a white, crystalline powder that can be
used as a primary standard in analytical chemistry.[1] A primary standard is a highly pure
compound that serves as a reference material in titrimetric methods. The accuracy of the
concentration of a titrant is crucial for obtaining reliable results in quantitative analysis. Sodium
bitartrate monohydrate's stability, high purity (typically 299%), and known molecular weight
make it a suitable candidate for this purpose.[1] Its mild acidity allows for precise reaction with
strong bases.[1]

Key Properties of Sodium Bitartrate Monohydrate:
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Property Value Reference
Molecular Formula CaHs06sNa-H20 [1]
Molecular Weight 190.08 g/mol [1][2]

Purity (Assay by Titration) =>99% [1]
Appearance White crystalline powder [1]

L-(+)-Tartaric acid
Synonyms monosodium salt, Sodium [1]
hydrogen tartrate monohydrate

Principle of Standardization

The standardization of a sodium hydroxide solution using sodium bitartrate monohydrate
involves a classic acid-base neutralization reaction. Sodium bitartrate monohydrate is a
monoprotic acid, meaning it donates one proton (H*) per molecule in this reaction. The reaction
proceeds as follows:

NaHC4H40e6-H20(aq) + NaOH(aq) — NazCaH4Os(aq) + 2H20(I)

At the equivalence point of the titration, the moles of NaOH added are equal to the initial moles
of sodium bitartrate monohydrate. By accurately weighing the primary standard and
measuring the volume of the NaOH solution required to reach the endpoint (indicated by a
color change of an indicator), the precise molarity of the NaOH solution can be calculated.

Experimental Protocol: Standardization of ~0.1 M
NaOH

This protocol details the steps for standardizing a sodium hydroxide solution with an
approximate concentration of 0.1 M using sodium bitartrate monohydrate as the primary
standard.

3.1. Materials and Reagents

« Sodium Bitartrate Monohydrate (analytical grade, purity 299%)
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e Sodium Hydroxide (NaOH), ~0.1 M solution to be standardized

¢ Phenolphthalein indicator solution (1% in ethanol)

e Deionized (DI) water, boiled to remove dissolved CO2z and cooled
o Analytical balance (readable to +0.0001 g)

e 50 mL burette

e 250 mL Erlenmeyer flasks (x3)

e Volumetric pipettes

o Magnetic stirrer and stir bars (optional)

3.2. Procedure

3.2.1. Preparation of the Primary Standard

e Dry the sodium bitartrate monohydrate at 105°C for 2 hours and cool in a desiccator.

o Accurately weigh, by difference, approximately 0.475 g of the dried sodium bitartrate
monohydrate into three separate 250 mL Erlenmeyer flasks. Record the exact mass of each
sample to four decimal places.

» To each flask, add approximately 50 mL of boiled and cooled deionized water. Swirl gently to
dissolve the solid. If necessary, use a magnetic stirrer.

3.2.2. Preparation of the Burette

» Rinse the 50 mL burette with deionized water, followed by two rinses with small portions of
the ~0.1 M NaOH solution.

« Fill the burette with the NaOH solution, ensuring the tip is free of air bubbles.

e Record the initial volume of the NaOH solution to the nearest 0.01 mL.

3.2.3. Titration
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e Add 2-3 drops of phenolphthalein indicator to the first flask containing the dissolved sodium
bitartrate monohydrate. The solution should be colorless.

» Begin titrating with the NaOH solution, swirling the flask continuously. A magnetic stirrer can
be used for this purpose.

e As the endpoint is approached, the pink color of the indicator will persist for longer periods.
Add the NaOH dropwise until the first faint but permanent pink color that persists for at least
30 seconds is observed.

e Record the final volume of the NaOH solution in the burette to the nearest 0.01 mL.

» Repeat the titration for the other two samples.

3.3. Calculations

The molarity of the NaOH solution is calculated for each trial using the following formula:

Molarity of NaOH (M) = (Mass of NaHC4H40e-H20 (g)) / (Molecular Weight of NaHC4H40e-H20
( g/mol ) x Volume of NaOH (L))

Where the Molecular Weight of NaHC4H40e-H20 is 190.08 g/mol .

Calculate the average molarity from the three trials. The results should be in close agreement,
typically within a few parts per thousand.

Data Presentation

The following table is an example of how to record and present the quantitative data from the
titration experiment.

Table 1: Titration Data for the Standardization of NaOH Solution
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Mass of

. Initial Final
Sodium Volume of Calculated
. . Burette Burette .
Trial Bitartrate ] ] NaOH Used Molarity of
Reading Reading
Monohydrat (mL) NaOH (M)
(mL) (mL)
e (9)
1 0.4752 0.10 25.12 25.02 0.1000
2 0.4760 0.25 25.30 25.05 0.1001
3 0.4748 0.15 25.15 25.00 0.0999
Average 0.1000
Standard
o 0.0001
Deviation

Discussion and Considerations

Purity and Stability: Sodium bitartrate monohydrate is available in high purity and is stable
under normal laboratory conditions, which are essential characteristics for a primary

standard.

Hygroscopicity: While relatively stable, it is good practice to dry the sodium bitartrate
monohydrate before use to ensure the removal of any adsorbed moisture.

Comparison to KHP: Potassium hydrogen phthalate (KHP) is another common primary
standard for standardizing bases. KHP has a higher molecular weight (204.22 g/mol ), which
can reduce weighing errors. However, sodium bitartrate monohydrate is a suitable
alternative when KHP is not available.

Endpoint Determination: The use of phenolphthalein as an indicator is appropriate for this
titration, as the pH at the equivalence point will be slightly basic.

Visualizations

The following diagrams illustrate the logical workflow of the standardization process.
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Caption: Experimental workflow for NaOH standardization.
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Caption: Logical relationship for calculating molarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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